Cas no 4466-14-2 (Jasmolin I)

• Product Name: Jasmolin I
• CAS No: 4466-14-2
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 929606
• PubChem ID: 12304687
• Update Time: 2025-05-30

Jasmolin I Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1S)-2-methyl-4-oxo-3-(2Z)-2-pentenyl-2-cyclopenten-1-yl ester, (1R,3R)-
• Jasmolin I
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1S)-2-methyl-4-oxo-3-(2Z)-2-pentenyl-2-cyclopenten-1-yl
• (1S)-2-methyl-4-oxo-3-(2Z)-2-penten-1-yl-2-cyclopenten-1-yl (1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
• (Z)-(S)-2-methyl-4-oxo-3-(pent-2-enyl)cyclopent-2-enyl (+)-trans-chrysanthemate
• (Z)-(S)-2-methyl-4-oxo-3-(pent-2-enyl)cyclopent-2-enyl (1R,3R)-2,2-dimethyl-3-(2-
• Cyclopropanecarboxylic acid,2,2-dimethyl-3-(2-methyl-1-propenyl)-,(1S)-2-methyl-4-oxo-3-(2Z)-2-pentenyl-2-cyclopenten-1-yl ester,(1R,3R)
• SCHEMBL14208324
• (1S)-2-methyl-4-oxo-3-[(2Z)-pent-2-en-1-yl]cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2-pentenyl)-2-cyclopenten-1-yl ester, (1R-(1alpha(S*(Z)),3beta))-
• JASMOLIN I [MI]
• Q24018089
• LMPR0102060004
• (1R-(1alpha(S*(Z)),3beta))-2-Methyl-4-oxo-3-(2-pentenyl)-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• Jasmoline I [ISO-French]
• [(1S)-2-methyl-4-oxo-3-[(Z)-pent-2-enyl]cyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• CHEBI:39113
• UNII-E11IV49HVI
• Jasmoline I
• JASMOLIN 1
• (1S)-2-METHYL-4-OXO-3-(2Z)-2-PENTENYL-2-CYCLOPENTEN-1-YL (1R,3R)-2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)CYCLOPROPANECARBOXYLATE
• (Z)-(S)-2-METHYL-4-OXO-3-(PENT-2-ENYL)CYCLOPENT-2-ENYL (1R,3R)-2,2-DIMETHYL-3-(2-METHYLPROP-1-ENYL)CYCLOPROPANECARBOXYLATE
• E11IV49HVI
• 4466-14-2
• DTXSID5042081
• [(1S)-2-methyl-4-oxo-3-[(Z)-pent-2-enyl]cyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• C12H30O3
• Jasmolin I + Cinerin I (Mixture)
• (S)-2-Methyl-4-oxo-3-((Z)-pent-2-en-1-yl)cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• NZKIRHFOLVYKFT-VUMXUWRFSA-N
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ester with 4-hydroxy-3-methyl-2-(2-pentenyl)-2-cyclopenten-1-one
• (1S)-2-methyl-4-oxo-3-((2Z)-pent-2-en-1-yl)cyclopent-2-en-1-yl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• DTXCID3022081
• 2-methyl-4-oxo-3-(pent-2-en-1-yl)cyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• ((1S)-2-methyl-4-oxo-3-((Z)-pent-2-enyl)cyclopent-2-en-1-yl) (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• 2-Methyl-4-oxo-3-[(2E)-pent-2-en-1-yl]cyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2-pentenyl)-2-cyclopenten-1-yl ester, [1R-[1.alpha.[S*(Z)],3.beta.]]-
• Jasmoline I (ISO-French)
• 2-Methyl-4-oxo-3-((2E)-pent-2-en-1-yl)cyclopent-2-en-1-yl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, 2-methyl-4-oxo-3-(2-pentenyl)-2-cyclopenten-1-yl ester
• Pyrethrin (jasmolin I)

• Inchi： 1S/C21H30O3/c1-7-8-9-10-15-14(4)18(12-17(15)22)24-20(23)19-16(11-13(2)3)21(19,5)6/h8-9,11,16,18-19H,7,10,12H2,1-6H3/b9-8-/t16-,18+,19+/m1/s1
• InChI Key： NZKIRHFOLVYKFT-VUMXUWRFSA-N
• SMILES： O([C@@H]1C(C)=C(C/C=C\CC)C(C1)=O)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 331.22700
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.90520

Jasmolin I Security Information

• Hazardous Material transportation number：UN 2902
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethrins

Additional information on Jasmolin I

Exploring Jasmolin I (CAS No. 4466-14-2): A Natural Pyrethrin with Broad Applications

Jasmolin I (CAS No. 4466-14-2) is a naturally occurring pyrethrin compound derived from the flowers of Chrysanthemum cinerariifolium. As one of the six primary pyrethrins, it is renowned for its insecticidal properties and biodegradability. The growing demand for eco-friendly pest control solutions has placed Jasmolin I in the spotlight, particularly among researchers and industries seeking alternatives to synthetic pesticides. Its unique chemical structure, featuring a cyclopropane ring and ester linkage, contributes to its rapid knockdown effect on insects while posing minimal risk to mammals.

In recent years, the surge in organic farming and sustainable agriculture has driven interest in Jasmolin I and related pyrethrin-based products. Consumers frequently search for "natural insecticides for home use" or "safe pest control for edible crops," highlighting the relevance of this compound. Unlike synthetic pyrethroids, Jasmolin I degrades quickly under UV light, reducing environmental persistence—a key advantage for eco-conscious users. Studies also explore its potential synergies with piperonyl butoxide (PBO) to enhance efficacy while maintaining low toxicity profiles.

The extraction and purification processes of Jasmolin I (CAS No. 4466-14-2) involve advanced chromatography techniques, ensuring high purity for pharmaceutical and agricultural applications. Analytical methods like HPLC and GC-MS are critical for quality control, addressing common queries such as "how to test pyrethrin concentration" or "Jasmolin I stability in formulations." Researchers emphasize its role in integrated pest management (IPM) systems, where its targeted action complements biological controls—a trending topic in agricultural forums.

Beyond pest control, Jasmolin I attracts attention in cosmetic and pharmaceutical research due to its potential anti-inflammatory properties. Searches for "plant-derived active ingredients" or "natural mosquito repellent formulations" often lead to discussions about this compound. Regulatory agencies like the EPA and EFSA classify it as low-risk when used as directed, further boosting its market appeal. However, users should note its sensitivity to oxidation, necessitating proper storage conditions—a practical consideration often overlooked in DIY guides.

Innovations in nanoencapsulation technology aim to address Jasmolin I's photolability, a frequent search term like "how to prolong pyrethrin effectiveness outdoors." By embedding the compound in polymer matrices, researchers achieve controlled release and UV protection. This aligns with the broader trend of "green chemistry solutions"—a hot topic in scientific literature. As global regulations tighten around synthetic pesticides, Jasmolin I (CAS No. 4466-14-2) stands out as a versatile, naturally sourced alternative with a well-documented safety profile.

For laboratories and manufacturers, sourcing high-quality Jasmolin I requires verification through certificates of analysis (CoA), addressing common concerns like "pyrethrin purity standards." The compound's chiral centers demand stereospecific synthesis approaches, a subject of interest in organic chemistry circles. With the rise of precision agriculture, drone-based application systems for pyrethrin sprays are being optimized to minimize waste—another intersection of traditional botanicals and modern technology.